Cas no 902960-82-1 (2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile)

• Product Name: 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile
• CAS No: 902960-82-1
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 6611928
• PubChem ID: 75156843
• Update Time: 2025-05-19

2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile
• 902960-82-1

• Inchi： 1S/C17H20N4O2/c1-12-4-6-13(7-5-12)11-21-16(22)14-3-2-9-19-15(14)20(10-8-18)17(21)23/h4-7,14-15,19H,2-3,9-11H2,1H3
• InChI Key： RJWHYSAMCZFJAC-UHFFFAOYSA-N
• SMILES： O=C1C2CCCNC2N(CC#N)C(N1CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile

Introduction to 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile (CAS No. 902960-82-1)

2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile, with the CAS number 902960-82-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a central pyrido[2,3-d]pyrimidine core with a substituted benzyl group and a cyano group, which contribute to its diverse pharmacological properties.

The development and study of 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile have been driven by its potential applications in the treatment of various diseases. Recent research has focused on its anti-inflammatory and anti-cancer properties, making it a promising candidate for further clinical investigation. The compound's ability to modulate specific biological pathways and targets has been extensively studied in both in vitro and in vivo models.

In terms of its chemical structure, 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of 4-methylbenzaldehyde with a suitable pyrido[2,3-d]pyrimidine derivative followed by cyclization and functional group modifications. The resulting compound is highly pure and can be characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The biological activities of 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile have been evaluated in various cellular models. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated significant anti-cancer activity against several cancer cell lines by inducing apoptosis and cell cycle arrest.

The mechanism of action of 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is not yet fully understood but is believed to involve multiple pathways. Research suggests that the compound may target key signaling molecules such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), which are known to play crucial roles in inflammation and cancer progression. By modulating these pathways, the compound can exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical development and potential approval for use in treating inflammatory diseases and certain types of cancer.

In conclusion, 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile (CAS No. 902960-82-1) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.